Cas no 131752-83-5 (2,2-dimethylpent-4-ynoyl chloride)

• Product Name: 2,2-dimethylpent-4-ynoyl chloride
• CAS No: 131752-83-5
• MF: C₇H₉ClO
• MW: 144.598761320114
• CID: 3707403
• PubChem ID: 75525682
• Update Time: 2025-06-13

2,2-dimethylpent-4-ynoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Pentynoyl chloride, 2,2-dimethyl-
• 2,2-dimethylpent-4-ynoyl chloride
• 842-183-7
• 131752-83-5
• EN300-172647
• 2,2-dimethylpent-4-ynoylchloride

• Inchi： 1S/C7H9ClO/c1-4-5-7(2,3)6(8)9/h1H,5H2,2-3H3
• InChI Key： RBNNFEXMRCJUNW-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C(C)(C)CC#C

Computed Properties

• Exact Mass: 144.0341926Da
• Monoisotopic Mass: 144.0341926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 2,2-dimethylpent-4-ynoyl chloride

Professional Introduction to 2,2-dimethylpent-4-ynoyl chloride (CAS No. 131752-83-5)

2,2-dimethylpent-4-ynoyl chloride, identified by its Chemical Abstracts Service (CAS) number 131752-83-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and fine chemical synthesis. This compound, characterized by its unique structural framework, serves as a versatile intermediate in the development of various bioactive molecules. Its molecular structure incorporates both acyl chloride functionality and a terminal alkyne group, making it a valuable building block for constructing complex heterocyclic systems and functionalized aldehydes or ketones.

The utility of 2,2-dimethylpent-4-ynoyl chloride stems from its ability to participate in a wide array of chemical transformations. The presence of the acyl chloride moiety allows for facile coupling with nucleophiles such as amines and alcohols, facilitating the synthesis of amides and esters, respectively. Concurrently, the terminal alkyne functionality enables participation in cross-coupling reactions, including Suzuki-Miyaura, Stille, and Sonogashira couplings, which are pivotal in constructing biaryl and other conjugated systems. These reactivities make the compound particularly valuable in medicinal chemistry applications where precise structural modifications are essential.

In recent years, advancements in synthetic methodologies have further highlighted the importance of 2,2-dimethylpent-4-ynoyl chloride. Researchers have leveraged its unique reactivity to develop novel strategies for the construction of complex pharmacophores. For instance, studies have demonstrated its application in the synthesis of macrocyclic compounds through intramolecular cyclization reactions, which are often critical for achieving target molecular architectures in drug discovery. Additionally, the compound has been employed in the preparation of bioconjugates, where its alkyne handle facilitates site-specific labeling with fluorophores or affinity tags for biological imaging and diagnostic purposes.

The pharmaceutical industry has shown particular interest in derivatives of 2,2-dimethylpent-4-ynoyl chloride due to their potential therapeutic applications. By functionalizing its reactive sites, chemists can generate libraries of compounds for high-throughput screening against various biological targets. Notably, research has explored its role in developing kinase inhibitors, where the acyl chloride group can be used to introduce specific warheads that enhance binding affinity to protein active sites. Furthermore, its incorporation into peptidomimetics has been investigated as a means to modulate enzyme activity while avoiding peptide-related immunogenicity issues.

From a synthetic chemistry perspective, 2,2-dimethylpent-4-ynoyl chloride exemplifies the power of multi-functional intermediates in streamlining complex synthetic routes. Its ability to undergo sequential transformations without extensive purification steps has made it a preferred choice for industrial-scale applications where efficiency is paramount. Recent innovations in flow chemistry have also capitalized on this compound’s reactivity, enabling continuous production processes that enhance scalability and reduce waste generation—a critical consideration in modern pharmaceutical manufacturing.

The growing emphasis on green chemistry principles has further driven interest in optimizing synthetic protocols involving 2,2-dimethylpent-4-ynoyl chloride. Researchers are actively exploring catalytic systems that minimize hazardous byproducts and improve atom economy. For example, transition-metal-catalyzed reactions have been optimized to achieve high yields under mild conditions using recyclable catalysts. Such advancements not only align with environmental regulations but also enhance cost-effectiveness by reducing reliance on stoichiometric reagents.

Looking ahead, the future prospects for 2,2-dimethylpent-4-ynoyl chloride appear promising as new methodologies continue to emerge. Its role in fragment-based drug design is particularly noteworthy, where small molecular building blocks like this one are used to identify lead compounds through structure-based virtual screening. Moreover, its application in polymer chemistry has been explored for developing functional materials with tailored properties—such as biodegradable polymers or stimuli-responsive hydrogels—where precise control over molecular architecture is essential.

In conclusion,2,2-dimethylpent-4-ynoyl chloride (CAS No.131752-83-5) remains a cornerstone intermediate in modern synthetic organic chemistry with far-reaching implications across multiple disciplines. Its unique structural features and broad reactivity profile ensure its continued relevance as researchers push the boundaries of molecular construction and drug discovery.